Cas no 1872803-63-8 ((3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine)

• Product Name: (3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine
• CAS No: 1872803-63-8
• MF: C₉H₂₀F₂N₂
• MW: 194.265309333801
• CID: 6206251
• PubChem ID: 165462346
• Update Time: 2025-05-17

(3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine
• 1872803-63-8
• EN300-790065
• (3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine

• Inchi： 1S/C9H20F2N2/c1-4-8(2)5-13(3)7-9(10,11)6-12/h8H,4-7,12H2,1-3H3
• InChI Key： CTVUODPOOIBMGH-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)CC(C)CC)F

Computed Properties

• Exact Mass: 194.15945497g/mol
• Monoisotopic Mass: 194.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on (3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine

The Chemical Compound CAS No. 1872803-63-8: (3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine

The compound with CAS No. 1872803-63-8, commonly referred to as (3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine, is a complex organic amine with a unique structure that combines multiple functional groups. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and as a building block for advanced materials. The (3-Amino-2,2-difluoropropyl) group introduces fluorine atoms into the molecule, which can influence its electronic properties and reactivity. The methyl and (2-methylbutyl) substituents further diversify the molecule's structure, offering opportunities for stereochemical manipulation and functionalization.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The presence of fluorine atoms in (3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine can enhance the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development. Researchers have explored similar fluorinated amines in the context of kinase inhibitors and G-protein coupled receptor (GPCR) modulators. These findings suggest that the compound could serve as a lead structure for developing therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological potential, (3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine exhibits interesting physical properties that make it suitable for applications in materials science. Its amine functionality can participate in hydrogen bonding and other non-covalent interactions, which are critical for designing self-assembling materials and stimuli-responsive polymers. Recent advancements in polymer chemistry have demonstrated how such molecules can be used to create smart materials that respond to environmental changes like temperature or pH levels.

The synthesis of (3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine involves multi-step organic reactions, including nucleophilic substitutions and amine alkylation. The incorporation of fluorine atoms requires careful control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by employing transition metal catalysts and microwave-assisted synthesis techniques, which have significantly improved the efficiency of the process.

From an environmental perspective, understanding the fate and toxicity of (3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine is crucial for its safe handling and application. Preliminary toxicity studies indicate that the compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is needed to evaluate its safety profile and biodegradability under various environmental conditions.

In conclusion, (3-Amino-2,2-difluoropropyl)(methyl)(2-methylbutyl)amine (CAS No. 1872803-63-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure offers opportunities for innovation in drug discovery and materials science while presenting challenges related to synthesis optimization and environmental impact assessment. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials engineering.